molecular formula C11H13ClN2O4 B8660394 2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid

2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid

Cat. No.: B8660394
M. Wt: 272.68 g/mol
InChI Key: UNDHTGXOSNJWGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid is a useful research compound. Its molecular formula is C11H13ClN2O4 and its molecular weight is 272.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13ClN2O4

Molecular Weight

272.68 g/mol

IUPAC Name

2-chloro-6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid

InChI

InChI=1S/C11H13ClN2O4/c1-11(2,3)18-10(17)14-8-5-6(9(15)16)4-7(12)13-8/h4-5H,1-3H3,(H,15,16)(H,13,14,17)

InChI Key

UNDHTGXOSNJWGX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=NC(=CC(=C1)C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Reagents were mixed in a 25 mL round bottom flask and flushed well with nitrogen - heated at 100 °C for 16 h. The mixture looked dark black. Could not detect any starting material or product! It was discarded.
Name
[O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Quantity
2.6e-05 mol
Type
reagent
Reaction Step One
Quantity
0.002 L
Type
solvent
Reaction Step Two
Quantity
0.000625 mol
Type
reactant
Reaction Step Three
Quantity
0.000521 mol
Type
reactant
Reaction Step Four
Quantity
2.6e-05 mol
Type
catalyst
Reaction Step Five

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